Lipophilicity Control: LogD Reduction vs. Monocyclic Morpholine
In a systematic analysis of matched molecular pairs, replacing a monocyclic morpholine with an azaspiro[3.3]heptane core (a closely related spirocyclic surrogate) resulted in a measured logD7.4 reduction of up to −1.0 unit [1]. The 8-oxa-2-azaspiro[4.5]decane scaffold is expected to confer a similar lipophilicity-lowering effect compared to a simple morpholine ring [2]. This is a significant shift that can improve aqueous solubility and reduce off-target promiscuity, which are critical factors in lead optimization campaigns.
| Evidence Dimension | logD7.4 (lipophilicity) |
|---|---|
| Target Compound Data | Not directly measured for this exact compound; class-level inference from azaspiro[3.3]heptanes suggests logD reduction up to −1.0 vs. morpholine [1]. |
| Comparator Or Baseline | Monocyclic morpholine |
| Quantified Difference | Potential reduction in logD by up to 1.0 unit. |
| Conditions | Matched molecular pair analysis; logD measured at pH 7.4 [1]. |
Why This Matters
A lower logD translates directly to higher aqueous solubility and reduced non-specific binding, enabling lower, more selective doses in in vivo studies.
- [1] Degorce, S. L.; et al. ACS Med. Chem. Lett. 2019, 10, 1198−1204. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. View Source
- [2] Carreira, E. M.; et al. Spirocycles in Drug Discovery. Merck Millipore Product Portal. 2017. View Source
